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Compound of Interest

Compound Name: 2-Amino-5-fluoronicotinonitrile

Cat. No.: B1286859 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Amino-5-fluoronicotinonitrile (CAS No. 801303-22-0), a key building block

in pharmaceutical and agrochemical research. This document is intended for researchers,

scientists, and drug development professionals to ensure the safe handling, storage, and

disposal of this compound.

Compound Identification and Physical Properties
2-Amino-5-fluoronicotinonitrile is a solid, off-white to yellow powder. While detailed

experimental data on some physical properties are not readily available in public literature, the

following table summarizes its key identifiers and known characteristics.
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Property Value Source

Chemical Name 2-Amino-5-fluoronicotinonitrile Echemi

Synonyms
2-Amino-3-cyano-5-

fluoropyridine
Echemi

CAS Number 801303-22-0 Sigma-Aldrich[1]

Molecular Formula C₆H₄FN₃ Sigma-Aldrich[1]

Molecular Weight 137.12 g/mol Sigma-Aldrich[1]

Physical Form Solid Sigma-Aldrich[1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Density Data not available

Hazard Identification and GHS Classification
2-Amino-5-fluoronicotinonitrile is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation
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Source: Echemi SDS

Toxicological Data
Comprehensive toxicological data, such as LD50 and LC50 values for 2-Amino-5-
fluoronicotinonitrile, are not publicly available. However, the GHS classification indicates a

potential for acute toxicity upon exposure. Studies on structurally related fluorinated

nicotinonitrile derivatives suggest that the presence of fluorine can modulate the toxicological

profile of a compound.

Toxicity Endpoint Value

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Carcinogenicity Data not available

Mutagenicity Data not available

Teratogenicity Data not available

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of 2-Amino-5-fluoronicotinonitrile.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US) standards.

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) that have been inspected prior to use.

Respiratory Protection
Use a NIOSH-approved respirator with a

particulate filter if dust may be generated.

Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.

Source: Echemi SDS

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate action is crucial. The following first aid procedures should

be followed.
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Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air. If breathing is difficult,
 give oxygen.

If not breathing,
 give artificial respiration.

Seek immediate
 medical attention.

Immediately remove
 contaminated clothing.

Wash skin with plenty
 of soap and water.

If irritation persists,
 seek medical attention.

Rinse cautiously with water
 for several minutes.

Remove contact lenses,
 if present and easy to do. Continue rinsing. Seek immediate

 medical attention.

Do NOT induce vomiting. Rinse mouth with water. Seek immediate
 medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-Amino-5-fluoronicotinonitrile.

Accidental Release Measures
In the event of a spill, follow these procedures to minimize environmental contamination and

personnel exposure.
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Spill Occurs

Evacuate unnecessary
 personnel.

Ensure adequate
 ventilation.

Wear appropriate PPE.

Contain the spill.
 Avoid dust generation.

Carefully sweep or scoop up
 solid material.

Place in a sealed, labeled
 container for hazardous waste.

Clean the spill area with a
 suitable decontamination solution.

Dispose of waste according to
 local, state, and federal regulations.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Amino-5-fluoronicotinonitrile.
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Experimental Protocols for Safety Assessment
While specific experimental data for 2-Amino-5-fluoronicotinonitrile is limited, the following

are generalized protocols based on OECD guidelines for assessing the hazards of a chemical

powder.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)

Objective: To assess the potential of a chemical to cause skin irritation.

Methodology:

A reconstructed human epidermis (RhE) model is used, which consists of non-

transformed, human-derived epidermal keratinocytes.

The test chemical is applied topically to the tissue surface.

After a defined exposure period, the chemical is removed by rinsing.

The viability of the tissue is determined using a cell viability assay (e.g., MTT assay).

Interpretation: A reduction in tissue viability below a certain threshold (typically 50%)

indicates that the substance is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)

Objective: To assess the potential of a chemical to cause serious eye damage or eye

irritation.

Methodology:

A reconstructed human cornea-like epithelium (RhCE) model is employed.

The test chemical is applied to the epithelial surface.
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Following exposure and a post-exposure incubation period, the viability of the epithelial

cells is measured.

Interpretation: The degree of cytotoxicity is used to classify the chemical's eye irritation

potential.

Acute Inhalation Toxicity (OECD TG 403)
Objective: To determine the median lethal concentration (LC50) of a substance when

administered by inhalation for a short period.

Methodology:

Animals (typically rats) are exposed to the test substance as a dust or aerosol in a whole-

body or nose-only inhalation chamber for a defined period (usually 4 hours).

Multiple concentration groups are used to determine a dose-response relationship.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days post-

exposure.

Interpretation: The LC50 value is calculated, which is the concentration estimated to cause

mortality in 50% of the test animals.

Disposal Considerations
Dispose of 2-Amino-5-fluoronicotinonitrile and any contaminated materials as hazardous

waste in accordance with all applicable local, state, and federal regulations. Do not allow the

material to be released into the environment.

This guide is intended to provide essential safety and handling information. It is not a substitute

for a comprehensive risk assessment, which should be conducted by qualified professionals

before any use of this compound. Always refer to the most current Safety Data Sheet (SDS) for

detailed information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1286859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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